Cas no 2034426-30-5 (3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 2034426-30-5
• MF: C₁₆H₂₁N₅O₅S
• MW: 395.433441877365
• CID: 6216788
• PubChem ID: 168002915
• Update Time: 2025-07-28

3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 2034426-30-5
• 3-[1-(morpholine-4-sulfonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C16H21N5O5S/c22-15-13-2-1-5-17-14(13)18-16(23)21(15)12-3-6-19(7-4-12)27(24,25)20-8-10-26-11-9-20/h1-2,5,12-13H,3-4,6-11H2
• InChI Key： REIIBWMDGSUCFO-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(N1CCC(CC1)N1C(N=C2C(C=CC=N2)C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 395.12633996g/mol
• Monoisotopic Mass: 395.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 120Ų

Additional information on 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Overview of 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034426-30-5)

In the rapidly evolving field of medicinal chemistry, 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034426-30-5) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its morpholine-sulfonyl and piperidin-4-yl moieties, belongs to the pyrido[2,3-d]pyrimidine-2,4-dione class, which is known for its diverse biological activities. Researchers and pharmaceutical developers are increasingly exploring its role in targeting specific enzymes and pathways, making it a subject of interest in drug discovery.

The molecular structure of 2034426-30-5 combines a pyrido[2,3-d]pyrimidine core with a morpholine-4-sulfonyl group, enhancing its solubility and binding affinity. This design is particularly relevant in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. Recent studies highlight the compound's potential as a kinase inhibitor, aligning with the growing demand for precision medicine. Its piperidin-4-yl substituent further contributes to its pharmacokinetic properties, a critical factor in modern drug development.

From a synthetic perspective, 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione exemplifies advancements in heterocyclic chemistry. The incorporation of sulfonyl and morpholine groups addresses challenges such as metabolic stability and bioavailability, which are frequently searched topics in AI-driven drug design forums. Its CAS number, 2034426-30-5, serves as a unique identifier in chemical databases, facilitating collaborative research and patent investigations.

Current trends in pharmaceutical research emphasize the importance of small-molecule therapeutics, and this compound fits seamlessly into this paradigm. Its potential applications span cancer therapy, neurodegenerative diseases, and autoimmune disorders, reflecting the interdisciplinary nature of modern medicine. The pyrido[2,3-d]pyrimidine-2,4-dione scaffold, in particular, has been linked to modulation of key cellular processes, making it a versatile tool for researchers.

In conclusion, 3-1-(morpholine-4-sulfonyl)piperidin-4-yl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034426-30-5) represents a promising candidate for further investigation. Its structural complexity and functional diversity align with contemporary scientific inquiries, offering avenues for innovation in drug development. As the scientific community continues to explore its mechanisms and applications, this compound is poised to contribute significantly to the next generation of therapeutics.